2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide

• IUPAC Name: 2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide
• InChI: InChI=1S/C19H29N3O3S/c1-4-21-15-19(10-12-22(13-11-19)26(24,25)20(2)3)14-17(18(21)23)16-8-6-5-7-9-16/h5-9,17H,4,10-15H2,1-3H3
• InChI Key: AJCPALWGMMBKNF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)S(=O)(=O)N(C)C)CC(C1=O)C3=CC=CC=C3
• Molecular Formula: C19H29N3O3S
• Molecular Weight: 379.5 g/mol

Description

2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide, also known as EDDSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EDDSA belongs to the class of sulfonamides, which are known for their antibacterial properties. However, EDDSA has shown promising results in various other areas of research, including cancer treatment, drug delivery, and imaging.

Mechanism of Action

2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide works by inhibiting the activity of carbonic anhydrase IX (CA IX), which is an enzyme that is overexpressed in many cancer cells. CA IX plays a critical role in maintaining the pH of the tumor microenvironment, which is necessary for tumor growth and metastasis. Inhibition of CA IX by this compound results in a decrease in the pH of the tumor microenvironment, which in turn leads to the inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on the biochemical and physiological processes in cancer cells. It has been shown to inhibit the activity of carbonic anhydrase IX (CA IX), which is an enzyme that plays a critical role in maintaining the pH of the tumor microenvironment. Inhibition of CA IX by this compound results in a decrease in the pH of the tumor microenvironment, which in turn leads to the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide is its ability to inhibit the growth of various cancer cell lines. This makes it a potential candidate for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo. This limitation can be overcome by developing new formulations of this compound that improve its solubility and bioavailability.

Future Directions

There are several future directions for the research on 2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide. One area of research is the development of new formulations of this compound that improve its solubility and bioavailability. Another area of research is the investigation of the mechanism of action of this compound and its potential applications in other areas of research, including drug delivery and imaging. Additionally, the efficacy of this compound in vivo needs to be further investigated to determine its potential as a cancer therapy.

Synthesis Methods

The synthesis of 2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide involves a multi-step process that starts with the reaction of 2-ethyl-4-phenyl-3-oxobutanoic acid with hydrazine hydrate to form the corresponding hydrazide. This is followed by the reaction of the hydrazide with N,N-dimethylformamide dimethyl acetal to form the spirocyclic intermediate. The final step involves the reaction of the spirocyclic intermediate with sulfamic acid to form this compound.

Scientific Research Applications

2-ethyl-N,N-dimethyl-3-oxo-4-phenyl-2,9-diazaspiro[5.5]undecane-9-sulfonamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound works by inhibiting the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many cancer cells. Inhibition of CA IX results in a decrease in the pH of the tumor microenvironment, which in turn leads to the inhibition of tumor growth and metastasis.